N-{[2-(2-fluorophenoxy)-3-pyridinyl]methyl}nicotinamide

• IUPAC Name: N-[[2-(2-fluorophenoxy)pyridin-3-yl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H14FN3O2/c19-15-7-1-2-8-16(15)24-18-14(6-4-10-21-18)12-22-17(23)13-5-3-9-20-11-13/h1-11H,12H2,(H,22,23)
• InChI Key: NZADNLKWWSGIKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC2=C(C=CC=N2)CNC(=O)C3=CN=CC=C3)F
• Molecular Formula: C18H14FN3O2
• Molecular Weight: 323.3 g/mol

Description

N-{[2-(2-fluorophenoxy)-3-pyridinyl]methyl}nicotinamide, commonly known as FPhN, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. FPhN belongs to the class of NAD+ (nicotinamide adenine dinucleotide) analogs, which play a crucial role in various biological processes, including energy metabolism and DNA repair.

Mechanism of Action

FPhN acts as an NAD+ analog and interacts with various enzymes and proteins involved in cellular processes. It has been shown to activate sirtuins, a class of enzymes involved in regulating cellular metabolism and stress response. FPhN also modulates the activity of PARP-1 (poly (ADP-ribose) polymerase-1), an enzyme involved in DNA repair and cell death.
Biochemical and Physiological Effects:
FPhN has been shown to improve mitochondrial function and increase cellular energy production. It also exhibits anti-inflammatory properties by reducing the expression of pro-inflammatory cytokines. FPhN has been shown to induce apoptosis (programmed cell death) in cancer cells and protect neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPhN is its specificity towards NAD+-dependent enzymes, which makes it a useful tool in studying cellular metabolism and stress response. However, FPhN has limited solubility in water, which can make it challenging to use in certain experimental settings.

Future Directions

Future research on FPhN could focus on its potential as a therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and metabolic disorders. Further studies are needed to elucidate the precise mechanisms of action of FPhN and to optimize its pharmacological properties. Additionally, the development of more efficient synthesis methods and analogs of FPhN could enhance its potential as a therapeutic agent.

Synthesis Methods

The synthesis of FPhN involves the reaction of 2-fluorophenol with 3-pyridinemethanol in the presence of a base, followed by the addition of nicotinoyl chloride. The final product is obtained by purification through crystallization.

Scientific Research Applications

FPhN has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. FPhN has also been investigated for its role in regulating energy metabolism and improving mitochondrial function.